Cas no 1804412-61-0 (7-(Difluoromethoxy)-2-methylbenzo[d]oxazole)

• Product Name: 7-(Difluoromethoxy)-2-methylbenzo[d]oxazole
• CAS No: 1804412-61-0
• MF: C₉H₇F₂NO₂
• MW: 199.154189348221
• CID: 4819153
• Update Time: 2025-10-30

7-(Difluoromethoxy)-2-methylbenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 7-(Difluoromethoxy)-2-methylbenzo[d]oxazole

• Inchi： 1S/C9H7F2NO2/c1-5-12-6-3-2-4-7(8(6)13-5)14-9(10)11/h2-4,9H,1H3
• InChI Key： VHBKASCEJKWJJK-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC2=C1OC(C)=N2)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 3.1
• Topological Polar Surface Area: 35.3

Additional information on 7-(Difluoromethoxy)-2-methylbenzo[d]oxazole

Introduction to 7-(Difluoromethoxy)-2-methylbenzo[d]oxazole (CAS No. 1804412-61-0)

7-(Difluoromethoxy)-2-methylbenzo[d]oxazole, identified by the Chemical Abstracts Service Number (CAS No.) 1804412-61-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzo[d]oxazole class, a structural motif known for its broad spectrum of biological activities and utility in drug development. The presence of both a difluoromethoxy substituent and a methyl group on the benzo[d]oxazole core imparts unique electronic and steric properties, making it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The benzo[d]oxazole scaffold is a fused ring system consisting of a benzene ring connected to an oxygen-containing heterocycle. This structural configuration is widely recognized for its role in various biologically active molecules, including antimicrobial, antiviral, anti-inflammatory, and anticancer agents. The difluoromethoxy group, characterized by its electron-withdrawing nature due to the presence of two fluorine atoms, can significantly influence the reactivity and binding affinity of the molecule. On the other hand, the methyl group introduces steric hindrance and can modulate electronic properties, thereby affecting the overall pharmacokinetic profile of the compound.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The compound 7-(Difluoromethoxy)-2-methylbenzo[d]oxazole (CAS No. 1804412-61-0) has emerged as a subject of interest due to its potential to interact with biological targets in distinct ways compared to structurally related compounds. The unique combination of substituents on the benzo[d]oxazole core suggests that this molecule may exhibit multiple modes of action, making it a versatile tool for drug discovery.

One of the most compelling aspects of this compound is its potential application in oncology research. Benzo[d]oxazole derivatives have been extensively studied for their ability to inhibit various kinases and enzymes involved in cancer cell proliferation and survival. The difluoromethoxy group is particularly noteworthy, as it has been shown to enhance binding affinity to certain protein targets by improving metabolic stability and lipophilicity. Furthermore, computational studies have indicated that the methyl substituent can optimize the orientation of the molecule within the active site of enzymes, leading to increased potency.

Recent experimental investigations have begun to unravel the pharmacological profile of 7-(Difluoromethoxy)-2-methylbenzo[d]oxazole (CAS No. 1804412-61-0). Initial studies in cell culture models have demonstrated promising results in terms of inhibiting proliferation of certain cancer cell lines. The compound has shown selective toxicity towards tumor cells while maintaining relative sparingness towards normal cells, suggesting a favorable therapeutic index. Additionally, preliminary pharmacokinetic studies indicate that this molecule exhibits reasonable oral bioavailability and moderate tissue distribution, which are critical parameters for an effective drug candidate.

The synthetic route to 7-(Difluoromethoxy)-2-methylbenzo[d]oxazole involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Key steps include functional group interconversions such as halogenation, etherification, and alkylation, which are facilitated by advanced catalytic systems and palladium-mediated cross-coupling reactions. The synthesis underscores the importance of optimizing reaction conditions to achieve high yields and purity, ensuring that subsequent biological evaluations are performed on material of pharmaceutical grade quality.

The role of computational chemistry in understanding the behavior of 7-(Difluoromethoxy)-2-methylbenzo[d]oxazole cannot be overstated. Molecular modeling techniques have been employed to predict binding modes and interactions with potential biological targets. These virtual screening approaches have not only accelerated the identification of lead compounds but also provided insights into structure-activity relationships (SAR). By integrating experimental data with computational predictions, researchers can refine their understanding of how subtle modifications on the molecular framework influence biological activity.

In conclusion, 7-(Difluoromethoxy)-2-methylbenzo[d]oxazole (CAS No. 1804412-61-0) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological properties. The combination of academic rigor and innovative synthetic strategies has positioned this compound as a valuable asset in the quest for novel therapeutic agents. As further studies continue to elucidate its mechanisms of action and optimize its pharmacological profile, it is anticipated that this molecule will play a crucial role in addressing unmet medical needs across various therapeutic areas.